Cas no 214705-04-1 (3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid)

214705-04-1 structure
Product name:3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid
CAS No:214705-04-1
MF:C20H30O2
MW:302.451006412506
CID:6664103
3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- (+)-Yuexiandajisu B
- 3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid
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- Inchi: 1S/C20H30O2/c1-14-7-5-8-15(2)11-12-17-18(20(17,3)4)13-16(19(21)22)10-6-9-14/h8-9,13,17-18H,5-7,10-12H2,1-4H3,(H,21,22)
- InChI Key: JXHXWPLGLBBOQS-UHFFFAOYSA-N
- SMILES: CC1CCC=C(C)CCC2C(C2C=C(C(=O)O)CCC=1)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- XLogP3: 6.366
3,7,11-Casbatrien-18-al; (1R,2R,3Z,7E,11E)-form, 18-Carboxylic acid Related Literature
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Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
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Juan Herranz,Nicholas Larouche,Thomas M. Arruda,Michel Lefèvre,Frédéric Jaouen,Peter Bogdanoff,Sebastian Fiechter,Irmgard Abs-Wurmbach,Sanjeev Mukerjee,Jean-Pol Dodelet Phys. Chem. Chem. Phys., 2012,14, 11673-11688
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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